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Compound of Interest

Compound Name: Aldicarb-d3 Sulfone

Cat. No.: B1146951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldicarb-d3 Sulfone is the deuterated form of Aldicarb sulfone, a major metabolite of the

carbamate pesticide Aldicarb. Due to its role as a cholinesterase inhibitor and its presence as a

residue in agricultural products, Aldicarb-d3 Sulfone serves as a critical internal standard for

analytical and research applications, particularly in mass spectrometry-based methods. This

guide provides an in-depth overview of its chemical properties, relevant experimental protocols,

and biological pathways.

Chemical and Physical Properties
The chemical and physical properties of Aldicarb-d3 Sulfone are summarized in the table

below. Data for the non-deuterated form, Aldicarb Sulfone, is also provided for comparison, as

the isotopic labeling has a minimal effect on most physical properties other than molecular

weight.
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Property Aldicarb-d3 Sulfone Aldicarb Sulfone

CAS Number 1795135-15-7[1] 1646-88-4[2]

Molecular Formula C7H11D3N2O4S[3] C7H14N2O4S[2]

Molecular Weight 225.28 g/mol [3] 222.26 g/mol [2]

Physical Appearance White to off-white solid[4] White crystalline solid[5]

Melting Point
Not specified, expected to be

similar to Aldicarb Sulfone
132-135 °C[6][7]

Solubility
Not specified, expected to be

similar to Aldicarb Sulfone

Soluble in DMSO and

Methanol (slightly)[8]

SMILES

[2H]C([2H])

([2H])NC(=O)O/N=C/C(C)

(C)S(C)(=O)=O[4]

CNC(=O)ON=CC(C)(C)S(C)

(=O)=O[7]

InChI

InChI=1S/C7H14N2O4S/c1-

7(2,14(4,11)12)5-9-13-6(10)8-

3/h5H,1-4H3,(H,8,10)/i3D3[1]

[4]

InChI=1S/C7H14N2O4S/c1-

7(2,14(4,11)12)5-9-13-6(10)8-

3/h5H,1-4H3,(H,8,10)[7]

Experimental Protocols
Synthesis of Aldicarb Sulfone
A representative synthesis of the non-deuterated Aldicarb Sulfone is described, which can be

conceptually adapted for the deuterated analog by using deuterated starting materials. The

synthesis involves the oxidation of 2-methyl-2-(methylthio)propionaldehyde O-

(methylcarbamoyl)oxime.

Procedure:

To a mixture of 30 grams of 2-methyl-2-(methylthio)propionaldehyde O-

(methylcarbamoyl)oxime in 70 grams of methylene chloride solution, 15 grams of an 88

percent aqueous solution of formic acid is added.
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Over a 15-20 minute period, 56 grams of a 30 percent aqueous hydrogen peroxide solution

is added to the mixture. The reaction temperature is maintained at 40°C.

Following the peroxide addition, 6.0 grams of concentrated sulfuric acid is added dropwise,

maintaining the reflux at 40°C.

The mixture is stirred for an additional 2.5 hours at 40-45°C.

After the oxidation is complete, 60-70 grams of the methylene chloride solvent is removed by

evaporation under reduced pressure.

The mixture is then cooled to 5°C and filtered.

The resulting solid product is washed with 25-30 grams of cold water and dried to a constant

weight to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime

(Aldicarb Sulfone) with a melting point of 144°-145° C.[9]

Analytical Method for Aldicarb Sulfone in Water by LC-
MS/MS
This protocol outlines a method for the quantitative determination of Aldicarb, Aldicarb Sulfone,

and Aldicarb Sulfoxide in various water types.[10]

Sample Preparation:

Water samples are acidified and shipped to the laboratory at 0°C to 6°C and analyzed within

14 days of collection.

In the laboratory, the samples are spiked with surrogate standards.

The samples are then filtered using a syringe-driven filter unit.[11]

LC-MS/MS Analysis:

The filtered samples are analyzed directly by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) in positive ion mode.
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The analytes are identified by their retention time and two single reaction monitoring (SRM)

transitions.

Quantification is achieved against a calibration curve. The method is quantitative for the

analytes at a stated Limit of Quantification (LOQ) of 0.1 µg/L.[10]

Quality Control:

Analytical quality control for pesticide standards like Aldicarb Sulfone involves method

validation and calibration to ensure accuracy and precision.[12]

Certified reference materials are used for the calibration of analytical instruments and the

assessment of measurement methods. These materials must be stable and homogenous.

[12]

Biological Pathways and Mechanism of Action
Metabolic Pathway of Aldicarb
Aldicarb is metabolized in organisms through a two-step oxidation process. The initial oxidation

of the sulfur atom converts Aldicarb to Aldicarb sulfoxide. A subsequent oxidation step

transforms Aldicarb sulfoxide into Aldicarb sulfone.[1][6] Both Aldicarb sulfoxide and Aldicarb

sulfone are also active cholinesterase inhibitors.[1]

Aldicarb Aldicarb sulfoxide
Oxidation

Aldicarb-d3 Sulfone
Oxidation

Click to download full resolution via product page

Caption: Metabolic oxidation of Aldicarb to Aldicarb-d3 Sulfone.

Mechanism of Cholinesterase Inhibition
Aldicarb and its metabolites, including Aldicarb sulfone, exert their toxic effects by inhibiting the

enzyme acetylcholinesterase (AChE).[8] AChE is responsible for breaking down the

neurotransmitter acetylcholine in the synaptic cleft. By inhibiting AChE, Aldicarb sulfone leads

to an accumulation of acetylcholine, resulting in overstimulation of nerve impulses.
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Caption: Inhibition of Acetylcholinesterase by Aldicarb-d3 Sulfone.

Safety and Hazard Information
Aldicarb sulfone is classified as a highly toxic substance. The following hazard information is

based on the non-deuterated form and should be considered applicable to Aldicarb-d3
Sulfone.

Acute Toxicity: Fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[5]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[13]

Handling Precautions: Avoid inhalation, and contact with eyes and skin. Use only in areas

with appropriate exhaust ventilation.[13]
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Storage: Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C for

powder or -80°C in solvent.[13]

Incompatible Materials: Strong acids/alkalis, and strong oxidizing/reducing agents.[13]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1146951#what-are-the-chemical-properties-of-
aldicarb-d3-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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